1-(2-Butoxyphenyl)piperazine

• CAS No.: 106476-37-3
• Molecular Formula: C14H22N2O
• Molecular Weight: 234.34 g/mol
• IUPAC Name: 1-(2-butoxyphenyl)piperazine
• InChI: InChI=1S/C14H22N2O/c1-2-3-12-17-14-7-5-4-6-13(14)16-10-8-15-9-11-16/h4-7,15H,2-3,8-12H2,1H3
• InChI Key: YNPHKRWUIFAKLL-UHFFFAOYSA-N
• Canonical SMILES: CCCCOC1=CC=CC=C1N2CCNCC2

Description

1-(2-Methoxyphenyl)piperazine is a phenylpiperazine derivative characterized by a methoxy (-OCH₃) substituent at the ortho position of the aromatic ring. This compound has been extensively studied for its pharmacological and physicochemical properties. Synthetically, it is prepared via nucleophilic substitution or reductive amination pathways. For example, intermediates like 1-(2-methoxyphenyl)-4-(piperidin-4-yl)piperazine are synthesized using NaBH₃CN in methanol under pH-controlled conditions (Scheme 1, ). Spectroscopic analyses (FT-IR, FT-Raman, NMR, UV-Vis) confirm its planar structure and electronic transitions (π→π*), with HOMO-LUMO gaps comparable to 1-(2-chlorophenyl)piperazine due to structural similarities. Pharmacologically, it exhibits variable 5-HT1B receptor agonism, influencing sympathetic nerve discharge (SND) in animal models, though effects range from excitation to inhibition depending on experimental conditions.

Comparison with Similar Compounds

Comparison with Structurally and Functionally Related Piperazine Derivatives

Structural Analogues and Receptor Affinity

Piperazine derivatives with aromatic substituents exhibit distinct receptor interactions based on substituent type and position:

Compound	Key Substituent	Receptor Activity	Selectivity & Notes	Reference
1-(2-Methoxyphenyl)piperazine	2-OCH₃	5-HT1B agonist (variable SND effects)	Moderate affinity; variable in vivo responses
1-(3-Trifluoromethylphenyl)piperazine (TFMPP)	3-CF₃	5-HT1B/2C agonist	High serotonergic activity; abused as MDMA substitute
1-(3,4-Methylenedioxybenzyl)piperazine (MDBP)	3,4-O-CH₂-O-	5-HT2A/2C agonist	Synergistic effects with TFMPP
1-(2-Biphenyl)piperazine	Biphenyl group	5-HT7 agonist/antagonist	Nanomolar affinity (e.g., 9a: IC₅₀ = 19 nM)
1-(4-Chlorobenzhydryl)piperazine derivatives	4-Cl, benzoyl groups	Cytotoxic agents	IC₅₀: 0.5–8.2 μM across cancer cell lines

Key Observations :

• Electron-withdrawing groups (e.g., -CF₃ in TFMPP) enhance serotonergic activity, while electron-donating groups (e.g., -OCH₃ in 1-(2-methoxyphenyl)piperazine) modulate receptor subtype specificity.
• Biphenyl extensions (e.g., 1-(2-biphenyl)piperazine) improve 5-HT7 receptor selectivity, with agonist/antagonist duality depending on distal ring substitution.

Physicochemical and Metabolic Stability

• Spectroscopic Properties :
  • 1-(2-Methoxyphenyl)piperazine: FT-IR peaks at 1245 cm⁻¹ (C-O stretch), 1H NMR δ 3.85 ppm (OCH₃).
  • 1-(2-Chlorophenyl)piperazine: Higher dipole moment (4.92 Debye vs. 3.85 Debye) due to Cl electronegativity.
• Metabolism :
  • N-Dealkylation of arylpiperazines (e.g., nefazodone → 1-(3-chlorophenyl)piperazine) generates active metabolites with prolonged CNS penetration. CYP3A4/CYP2D6 polymorphisms cause interindividual variability in metabolite-to-parent ratios.

Data Tables

Table 1: Cytotoxicity of Piperazine Derivatives

Compound	Cancer Cell Lines (IC₅₀, μM)	Most Sensitive Line	Reference
5a	HEPG2: 0.5; MCF7: 1.2; HCT-116: 2.1	HEPG2
5g	HEP3B: 3.8; KATO-3: 4.5	HEP3B

Table 2: Receptor Binding Affinities

Compound	Target Receptor	Affinity (IC₅₀/Ki)	Selectivity Ratio (vs. 5-HT1A/α1)	Reference
1-(2-Biphenyl)piperazine (9a)	5-HT7	19 nM	>100-fold
TFMPP	5-HT1B/2C	50–120 nM	Low (cross-reactivity)